Cas no 155303-18-7 (1-Naphthalenesulfonicacid, 5-[[2-[bis(2-aminoethyl)amino]ethyl]amino]-)

• Product Name: 1-Naphthalenesulfonicacid, 5-[[2-[bis(2-aminoethyl)amino]ethyl]amino]-
• CAS No: 155303-18-7
• MF: C₁₆H₂₄N₄O₃S
• MW: 352.451762199402
• CID: 208141
• PubChem ID: 192697
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 5-[[2-[bis(2-aminoethyl)amino]ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 5-[[2-[bis(2-aminoethyl)amino]ethyl]amino]-
• 5-[2-[bis(2-aminoethyl)amino]ethylamino]naphthalene-1-sulfonic acid
• 5-({2-[bis(2-aminoethyl)amino]ethyl}amino)naphthalene-1-sulfonic acid
• 5-(2-(Bis(2-aminoethyl)amino)ethylamino)naphthalene-1-sulfonic acid
• Ftris-NH2
• 155303-18-7
• DTXSID50165875

• Inchi： 1S/C16H24N4O3S/c17-7-10-20(11-8-18)12-9-19-15-5-1-4-14-13(15)3-2-6-16(14)24(21,22)23/h1-6,19H,7-12,17-18H2,(H,21,22,23)
• InChI Key： PQICMZJEWAAXTI-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=CC=CC=2NCCN(CCN)CCN)(=O)(=O)O

Computed Properties

• Exact Mass: 352.15712
• Monoisotopic Mass: 352.156911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130
• XLogP3: -2.2

Experimental Properties

• Density: 1.34
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.661
• PSA: 121.68